Cas no 16569-85-0 (magnesium chromate pentahydrate)

• Product Name: magnesium chromate pentahydrate
• CAS No: 16569-85-0
• MF: CrH₁₀MgO₉
• MW: 230.375103473663
• MDL: MFCD00801009
• CID: 87707
• Update Time: 2025-06-14

magnesium chromate pentahydrate Chemical and Physical Properties

Names and Identifiers

• magnesium chromate pentahydrate
• MAGNESIUM CHROMATE
• Magnesium chromate hydrate (metals basis)
• MagnesiumChromate5-hydratePRS
• MAGNESIUM CHROMATE HYDRATE
• MAGNESIUM CHROMATE, 99.8% (METALS BASIS)
• Magnesium chromate hydrate, 99.8% (metals basis)
• Magnesium chromate pentahydrate≥ 99.8% (ex Mg) (Assay)

• MDL： MFCD00801009
• Inchi： 1S/Cr.Mg.5H2O.4O/h;;5*1H2;;;;/q;+2;;;;;;;;2*-1
• InChI Key： LBKHZFHMRTZNML-UHFFFAOYSA-N
• SMILES： [Cr]([O-])([O-])(=O)=O.O.O.O.O.O.[Mg+2]

Computed Properties

• Exact Mass: 229.95800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 2.002
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Soluble in water
• PSA: 126.41000
• LogP: -0.79670
• Solubility: Not determined

magnesium chromate pentahydrate Security Information

• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 49-43-50/53
• Safety Instruction： 53-45-60-61
• Hazardous Material Identification：
• Packing Group：II
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Packing Group：II
• Risk Phrases：R49; R43; R50/53

Additional information on magnesium chromate pentahydrate

Comprehensive Guide to Magnesium Chromate Pentahydrate (CAS No. 16569-85-0): Properties, Applications, and Industry Insights

Magnesium chromate pentahydrate (CAS No. 16569-85-0) is an inorganic compound with the chemical formula MgCrO₄·5H₂O. This hydrated form of magnesium chromate is widely recognized for its unique chemical properties and versatile industrial applications. In recent years, interest in this compound has grown due to its role in advanced material science and sustainable technologies. Researchers and manufacturers frequently search for terms like "magnesium chromate pentahydrate uses", "MgCrO₄·5H₂O solubility", and "CAS 16569-85-0 safety data", reflecting its relevance across multiple disciplines.

The compound typically appears as yellow-orange crystals or powder, with a molar mass of 262.40 g/mol. Its pentahydrate structure contributes to stability under controlled conditions, making it suitable for laboratory and industrial processes. A key focus in modern applications is its role as a corrosion inhibitor, particularly in coatings and alloys. Searches for "eco-friendly corrosion inhibitors" and "magnesium-based compounds for metal protection" highlight industry trends where this material shows promise.

In analytical chemistry, magnesium chromate pentahydrate serves as an oxidizing agent and catalyst in specific organic reactions. The compound's redox properties have sparked interest in energy storage research, aligning with global searches for "novel battery materials" and "chromium-based electrochemical systems". When handling the compound, proper storage conditions (cool, dry environments) are essential to maintain its hydrated form stability.

Environmental considerations have driven innovation in magnesium chromate pentahydrate applications. Recent studies explore its potential in wastewater treatment, particularly for heavy metal removal—a topic frequently searched as "inorganic compounds for water purification". The compound's selective precipitation properties offer advantages in industrial effluent management systems.

From a commercial perspective, CAS 16569-85-0 finds use in specialty pigments and ceramics manufacturing. The growing demand for "heat-resistant colorants" and "inorganic ceramic additives" in construction materials has increased its market relevance. Manufacturers often inquire about "high-purity magnesium chromate suppliers" and "pentahydrate vs anhydrous forms" when selecting materials for precision applications.

In laboratory settings, researchers value MgCrO₄·5H₂O for its consistent performance as a calibration standard in spectroscopic analysis. This aligns with frequent searches for "reference materials for chromium analysis" and "spectroscopy grade chemicals". The compound's defined crystalline structure makes it particularly useful in X-ray diffraction studies.

Emerging research directions include exploring magnesium chromate pentahydrate in photocatalytic systems, responding to industry interest in "visible-light active catalysts". Its chromium(VI) component shows interesting photochemical behavior under specific wavelengths, though this requires careful experimental design to optimize performance.

The compound's thermal decomposition characteristics attract attention in materials science, particularly for searches like "thermal analysis of hydrated salts" and "dehydration kinetics study". These properties are crucial when developing temperature-sensitive formulations where controlled water release is desirable.

Global regulatory frameworks continue to evolve regarding chromium compounds, making "magnesium chromate compliance" a significant search term. Responsible handling protocols and alternative material research remain active discussion points in scientific communities examining sustainable inorganic chemistry solutions.

Future applications may leverage the unique properties of magnesium chromate pentahydrate in smart materials and responsive systems. Current searches for "stimuli-responsive inorganic compounds" and "chromium-based sensors" suggest expanding roles in advanced technological applications beyond traditional industrial uses.